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Compound of Interest

Compound Name: 2-Methylbenzoate

Cat. No.: B1238997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 2-Methylbenzoate (also known as Methyl o-toluate). The information is

intended for professionals in research, scientific, and drug development fields to ensure safe

laboratory practices.

Chemical Identification and Physical Properties
2-Methylbenzoate is an aromatic ester with the chemical formula C₉H₁₀O₂.[1][2][3] It is a

colorless liquid with a toluene-like odor.[1]

Table 1: Physical and Chemical Properties of 2-Methylbenzoate
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Property Value Source(s)

Synonyms

Methyl o-toluate, 2-

Methylbenzoic acid methyl

ester, Methyl 2-

methylbenzoate

[1][3][4][5]

CAS Number 89-71-4 [1][4][5]

Molecular Formula C₉H₁₀O₂ [1][2][3]

Molecular Weight 150.17 g/mol [2][5]

Appearance Colorless liquid [1]

Odor Toluene-like [1]

Boiling Point 207-208 °C [2]

Density 1.07 g/mL [2]

Flash Point 82 °C (179.6 °F) - closed cup [5]

Solubility in Water Insoluble [1]

Refractive Index 1.5190 [2]

Hazard Identification and GHS Classification
2-Methylbenzoate is classified as a combustible liquid and may cause skin, eye, and

respiratory tract irritation.[1][4][5]

Table 2: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.chemradar.com/inventory-wiki/elxn28zg27sw
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.chemradar.com/inventory-wiki/enbnub0qom4g
https://www.chemradar.com/inventory-wiki/elxn28zg27sw
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.chemradar.com/inventory-wiki/enbnub0qom4g
https://www.chemradar.com/inventory-wiki/elxn28zg27sw
https://www.compliancexl.com/all-you-need-to-know-about-flammable-liquids/
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.compliancexl.com/all-you-need-to-know-about-flammable-liquids/
https://www.chemradar.com/inventory-wiki/enbnub0qom4g
https://www.chemradar.com/inventory-wiki/elxn28zg27sw
https://www.chemradar.com/inventory-wiki/elxn28zg27sw
https://www.compliancexl.com/all-you-need-to-know-about-flammable-liquids/
https://www.compliancexl.com/all-you-need-to-know-about-flammable-liquids/
https://www.chemradar.com/inventory-wiki/enbnub0qom4g
https://www.chemradar.com/inventory-wiki/elxn28zg27sw
https://www.compliancexl.com/all-you-need-to-know-about-flammable-liquids/
https://www.benchchem.com/product/b1238997?utm_src=pdf-body
https://www.chemradar.com/inventory-wiki/elxn28zg27sw
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.chemradar.com/inventory-wiki/enbnub0qom4g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

system)

3
H335: May cause respiratory

irritation

Source:[5]

Hazard Pictograms:

Flame: For combustible liquids.

Exclamation Mark: For skin and eye irritation, and respiratory tract irritation.

Signal Word: Warning[4][5]

Experimental Protocols for Hazard Assessment
The following are summaries of standard OECD guidelines used to assess the hazards of

chemical substances like 2-Methylbenzoate.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test provides information on the potential of a substance to cause skin irritation or

corrosion.

Methodology:

Animal Model: The albino rabbit is the preferred species.[6][7]

Test Substance Application: A single dose of 0.5 mL (for liquids) or 0.5 g (for solids) is

applied to a small area of the skin (approximately 6 cm²).[7] The area is then covered with a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.chemradar.com/inventory-wiki/enbnub0qom4g
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.chemradar.com/inventory-wiki/enbnub0qom4g
https://www.benchchem.com/product/b1238997?utm_src=pdf-body
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


gauze patch.

Exposure Period: The exposure period is typically 4 hours.[7]

Observation: After the exposure period, the patch is removed, and the skin is observed for

signs of erythema (redness) and edema (swelling). Observations are made at 60 minutes,

and then at 24, 48, and 72 hours after patch removal.[4] The observation period can extend

up to 14 days to assess the reversibility of the effects.[4][7]

Scoring: The severity of the skin reactions is scored based on a standardized grading

system.[4]

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or damage.

Methodology:

Animal Model: The albino rabbit is the recommended test animal.[8]

Test Substance Application: A single dose of the test substance is applied into the

conjunctival sac of one eye of the animal.[8] The other eye serves as a control.

Observation: The eyes are examined for signs of corneal opacity, iritis, and conjunctival

redness and chemosis (swelling) at specific intervals after application.[9] Observations are

typically recorded at 1, 24, 48, and 72 hours, and can be extended up to 21 days to assess

reversibility.[10]

Scoring: The ocular reactions are scored using a standardized system to determine the level

of irritation.[9]

Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)
This method is used to assess the acute oral toxicity of a substance.

Methodology:
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Principle: This method avoids using death as an endpoint and instead relies on the

observation of clear signs of toxicity at one of a series of fixed dose levels.[11][12]

Animal Model: The preferred species is the rat, typically females.[11]

Procedure: The test involves a stepwise procedure where groups of animals are dosed with

the substance at one of the defined fixed doses (5, 50, 300, 2000, or 5000 mg/kg body

weight).[12] The initial dose is selected based on a sighting study.

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days after

dosing.[13]

Outcome: The results are used to classify the substance according to the Globally

Harmonized System (GHS) for acute toxicity.[11]

Safety and Handling Precautions
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[1] Butyl,

Nitrile, Polyvinyl Alcohol, and Viton gloves are recommended for esters.[14] Wear

appropriate protective clothing to prevent skin exposure.[1]

Respiratory Protection: Use a NIOSH or European Standard EN 149 approved respirator

when necessary.[1] Follow OSHA respirator regulations found in 29CFR 1910.134 or

European Standard EN 149.[1]

Handling
Wash thoroughly after handling.[1]

Use with adequate ventilation.[1]

Avoid contact with eyes, skin, and clothing.[1]
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Keep container tightly closed.[1]

Keep away from heat, sparks, and flame.[1]

Avoid ingestion and inhalation.[1]

Storage
Store in a tightly closed container.[1]

Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

Keep away from sources of ignition.[1]

Store away from strong oxidizing agents and strong bases.[1]

Store in a flammable storage cabinet.[8][10]

First Aid Measures
Table 3: First Aid Procedures for 2-Methylbenzoate Exposure
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Exposure Route First Aid Measures Source(s)

Inhalation

Remove from exposure and

move to fresh air immediately.

If breathing is difficult, give

oxygen. Get medical aid.

[9]

Skin Contact

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing and shoes. Get

medical aid if irritation

develops or persists.

[9]

Eye Contact

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Get medical

aid.

[9]

Ingestion

Do not induce vomiting. If

victim is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Get medical aid.

[9]

Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[1]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[1] Vapors are heavier than air and may spread along floors.

Fire-Fighting Procedures: Wear a self-contained breathing apparatus in pressure-demand,

MSHA/NIOSH (approved or equivalent), and full protective gear.[1] Use water spray to keep

fire-exposed containers cool.[1]
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Accidental Release Measures
Personal Precautions: Use proper personal protective equipment as indicated in Section 4.1.

Spill/Leak Procedures: Absorb spill with inert material (e.g., vermiculite, sand, or earth), then

place in a suitable container for disposal.[1] Avoid runoff into storm sewers and ditches.[1]

Remove all sources of ignition.[1] Provide ventilation.[1]

Visualizations

Hazard Identification Safe Handling & Storage

Exposure Event First Aid Response

GHS Pictograms
(Flame, Exclamation Mark)

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Signal Word
(Warning)

Hazard Statements
(H227, H315, H319, H335)

Use in well-ventilated area

Inhalation

Skin Contact

Eye Contact

Ingestion

Store in cool, dry, well-ventilated area
away from ignition sources

Move to fresh air, seek medical attention

Flush with water for 15 mins, remove contaminated clothing

Flush with water for 15 mins, seek medical attention

Do NOT induce vomiting, seek immediate medical attention

Click to download full resolution via product page

Caption: Hazard Identification and First Aid Response Workflow for 2-Methylbenzoate.
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Preparation

Application

Observation & Scoring

Select healthy albino rabbit

Prepare test site on skin (~6 cm²)

Apply 0.5 mL of 2-Methylbenzoate

Cover with gauze patch

4-hour exposure period

Remove patch and clean area

Observe for erythema and edema at
1, 24, 48, and 72 hours

Score reactions based on OECD scale

Continue observation up to 14 days
to assess reversibility

Click to download full resolution via product page

Caption: Experimental Workflow for Acute Dermal Irritation Testing (OECD 404).
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Stability and Reactivity
Chemical Stability: Stable under normal conditions.[4]

Conditions to Avoid: Incompatible products, keep away from open flames, hot surfaces, and

sources of ignition.[4]

Incompatible Materials: Strong oxidizing agents, strong bases.[1][4]

Hazardous Decomposition Products: Carbon monoxide, irritating and toxic fumes and gases,

carbon dioxide.[1]

Hazardous Polymerization: No information available.[4]

Toxicological Information
The toxicological properties of 2-Methylbenzoate have not been fully investigated.[1]

Overexposure may cause headache, dizziness, tiredness, nausea, and vomiting.[4]

Table 4: Acute Toxicity Data

Route Species Value Source

Oral Rat LD50: 1177 mg/kg [15]

Oral Mouse LD50: 3330 mg/kg [15]

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

safety data sheet (SDS). Always refer to the SDS for the most current and complete information

before handling this chemical. All laboratory work should be conducted by trained professionals

in accordance with established safety protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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